Cholecalciferol Impurity A

• CAS No.: 22350-41-0
• Product Name: Cholecalciferol Impurity A
• Molecular Formula: C27H44O
• Molecular Weight: 384.6 g/mol
• IUPAC Name: (1S,3E)-3-[(2E)-2-[(1R,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
• Standard InChI: InChI=1S/C27H44O/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-27(25,26)5)12-13-23-18-24(28)14-11-20(23)3/h12-13,19,21,24-26,28H,3,6-11,14-18H2,1-2,4-5H3/b22-12+,23-13+/t21-,24+,25-,26?,27-/m1/s1
• Standard InChIKey: QYSXJUFSXHHAJI-YYJGPZIQSA-N
• Isomeric SMILES: C[C@H](CCCC(C)C)[C@H]1CCC\2[C@@]1(CCC/C2=C\C=C\3/C[C@H](CCC3=C)O)C
• SMILES: CC(C)CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C
• Canonical SMILES: CC(C)CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C
• Appearance: White to Off-White Solid
• Melting Point: >67°C
• Physical Description: Solid
• Description: 5, 6-trans-Vitamin D3 belongs to the class of organic compounds known as vitamin d and derivatives. Vitamin D and derivatives are compounds containing a secosteroid backbone, usually secoergostane or secocholestane. 5, 6-trans-Vitamin D3 is considered to be a practically insoluble (in water) and relatively neutral molecule. 5, 6-trans-Vitamin D3 has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 5, 6-trans-vitamin D3 is primarily located in the membrane (predicted from logP) and cytoplasm.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: 5,6-trans-Cholecalciferol; 5,6-trans-Vitamin D3; (1S,3E)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(1R)-1,5-Dimethylhexyl]octahydro-7a-methyl-4H-inden-4-ylidene]ethylidene]-4-methylenecyclohexanol; (3β,5E,7E)-9,10-Secocholesta-5,7,10(19)-trien-3-ol; (E,E)-9,10-Secocholesta-5,7,10(19)-trien-3β-ol
• PubChem Compound: 12303099
• Last Modified: Nov 11 2021